Cas no 2229659-16-7 (3-(5-phenylthiophen-2-yl)prop-2-en-1-amine)

• Product Name: 3-(5-phenylthiophen-2-yl)prop-2-en-1-amine
• CAS No: 2229659-16-7
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 6505193
• PubChem ID: 165785265
• Update Time: 2025-10-28

3-(5-phenylthiophen-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-phenylthiophen-2-yl)prop-2-en-1-amine
• EN300-1860712
• 2229659-16-7

• Inchi： 1S/C13H13NS/c14-10-4-7-12-8-9-13(15-12)11-5-2-1-3-6-11/h1-9H,10,14H2/b7-4+
• InChI Key： UEFQQBLPVACVOP-QPJJXVBHSA-N
• SMILES： S1C(/C=C/CN)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 215.07687059g/mol
• Monoisotopic Mass: 215.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(5-phenylthiophen-2-yl)prop-2-en-1-amine

3-(5-phenylthiophen-2-yl)prop-2-en-1-amine: A Comprehensive Overview

The compound with CAS No 2229659-16-7, commonly referred to as 3-(5-phenylthiophen-2-yl)prop-2-en-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a thiophene ring with a phenyl group and an amine functional group. The thiophene ring is a five-membered aromatic heterocycle containing sulfur, which contributes to the compound's stability and reactivity. The phenyl group attached to the thiophene further enhances the molecule's aromaticity and electronic properties, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of 3-(5-phenylthiophen-2-yl)prop-2-en-1-amine in drug discovery and materials science. In the realm of pharmacology, researchers have explored its ability to act as a precursor for bioactive molecules. The compound's structure allows for easy modification, enabling the synthesis of derivatives with diverse biological activities. For instance, modifications to the amine group have shown promise in developing compounds with anti-inflammatory and antioxidant properties.

In materials science, the compound has been investigated for its role in creating advanced materials such as conductive polymers and organic semiconductors. The aromaticity of the thiophene ring and phenyl group contributes to the molecule's ability to participate in π–π interactions, which are crucial for forming stable molecular assemblies. This property makes it an ideal candidate for applications in organic electronics, where materials with high charge transport capabilities are highly sought after.

From a synthetic perspective, the preparation of 3-(5-phenylthiophen-2-yl)prop-2-en-1-amine involves a multi-step process that typically begins with the synthesis of the thiophene derivative. Recent advancements in catalytic methods have streamlined this process, making it more efficient and scalable. For example, the use of palladium-catalyzed cross-coupling reactions has enabled researchers to synthesize this compound with high yields and excellent purity.

The compound's applications extend beyond traditional chemical synthesis. In analytical chemistry, it has been used as a reference standard for chromatographic methods due to its well-defined structure and stability. Additionally, its ability to form stable complexes with metal ions has opened new avenues in coordination chemistry and catalysis.

Looking ahead, ongoing research is focused on exploring the compound's potential in green chemistry and sustainable processes. Its use as a catalyst or precursor in environmentally friendly reactions could significantly reduce waste and energy consumption in industrial settings.

In conclusion, 3-(5-phenylthiophen-2-yL)prop–2-en–1–amine (CAS No 2229659–16–7) is a versatile molecule with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations within these fields.